Cas no 1670-46-8 (2-acetylcyclopentan-1-one)

2-acetylcyclopentan-1-one structure
2-acetylcyclopentan-1-one structure
Product Name:2-acetylcyclopentan-1-one
CAS No:1670-46-8
MF:C7H10O2
MW:126.153102397919
MDL:MFCD00001413
CID:83875
PubChem ID:98471
Update Time:2026-05-14

2-acetylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Acetylcyclopentanone
    • 2-acetylcyclopentan-1-one
    • 2-acetyl-cyclopentanone
    • o-acetylcyclopentanone
    • NSC 141181
    • alpha-Acetylcyclopentanone
    • Acetylcyclopentanone
    • 2-acetyl-cyclopentanon
    • Cyclopentanone,2-acetyl-
    • 2-Acetyl-1-cyclopentanone
    • Cyclopentanone, 2-acetyl-
    • 2-Acetylcyclopentanone,99%
    • MDL： MFCD00001413
    • Inchi： 1S/C7H10O2/c1-5(8)6-3-2-4-7(6)9/h6H,2-4H2,1H3
    • InChI Key： OSWDNIFICGLKEE-UHFFFAOYSA-N
    • SMILES： CC(=O)C1CCCC1=O
    • BRN： 1857601

Computed Properties

  • Exact Mass: 126.06800
  • Monoisotopic Mass: 126.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 8
  • XLogP3: 0.3
  • Topological Polar Surface Area: 34.1A^2

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.043 g/mL at 25 °C(lit.)
  • Melting Point: 60-70 ºC
  • Boiling Point: 103°C/24mmHg(lit.)
  • Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
  • Refractive Index: n20/D 1.489(lit.)
  • Solubility: Dissolution (35 g/l) (25 º C),
  • PSA: 34.14000
  • LogP: 0.94460
  • Solubility: Not determined

2-acetylcyclopentan-1-one Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S36
  • FLUKA BRAND F CODES：8-10-23
  • RTECS：GY4728000
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,Room Temperature
  • Risk Phrases：R22
  • Safety Term：S24/25

2-acetylcyclopentan-1-one Customs Data

  • HS CODE：2914299000
  • Customs Data：

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-acetylcyclopentan-1-one Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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2-acetylcyclopentan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1670-46-8)2-acetylcyclopentan-1-one
Order Number:A810811
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):315.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1670-46-8)2-乙酰基环戊酮
Order Number:LE2473017
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com

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1670-46-8 (2-acetylcyclopentan-1-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1670-46-8)2-acetylcyclopentan-1-one
A810811
Purity:99%
Quantity:100g
Price ($):315.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1670-46-8)2-乙酰基环戊酮
LE2473017
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email